Cas no 222551-12-4 (3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine)

• Product Name: 3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine
• CAS No: 222551-12-4
• MF: C₁₂H₁₀Cl₂FN
• MW: 258.118904590607
• MDL: MFCD24386155
• CID: 4711426
• Update Time: 2025-11-06

3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine; hydrochloride
• 3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine

• MDL： MFCD24386155
• Inchi： 1S/C12H9ClFN.ClH/c13-6-9-5-11(8-15-7-9)10-1-3-12(14)4-2-10;/h1-5,7-8H,6H2;1H
• InChI Key： WROWBGSZYSUJGN-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(=C1)C1C=CC(=CC=1)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 192
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine

Introduction to 3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine (CAS No. 222551-12-4)

3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine (CAS No. 222551-12-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a chloromethyl group, and a 4-fluorophenyl substituent. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The pyridine ring, a fundamental heterocyclic structure, is known for its aromaticity and basicity. It is widely used in the synthesis of various pharmaceuticals due to its ability to form stable complexes with metal ions and its involvement in biological processes. The chloromethyl group, on the other hand, is a reactive functional group that can undergo various chemical transformations, such as nucleophilic substitution reactions, making it a valuable intermediate in synthetic pathways. The 4-fluorophenyl substituent adds further complexity to the molecule by influencing its electronic properties and hydrophobicity, which are crucial for optimizing drug-receptor interactions.

Recent studies have highlighted the potential of 3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco (UCSF) have explored its use as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. By modifying the chloromethyl and 4-fluorophenyl groups, scientists have been able to fine-tune the binding affinity and selectivity of these inhibitors, leading to improved pharmacological profiles.

In another study published in the Journal of Medicinal Chemistry, a team from the National Institutes of Health (NIH) investigated the use of 3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine as a lead compound for developing antiviral agents. The researchers found that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups in this molecule allows it to interact with viral proteins in a highly specific manner, thereby inhibiting viral replication. This finding has significant implications for the development of broad-spectrum antiviral drugs that can combat emerging viral threats.

The synthetic accessibility of 3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the reaction of 4-fluorobenzaldehyde with malononitrile followed by cyclization and chloromethylation steps. These methods are well-documented in the literature and can be adapted to meet specific research needs.

Beyond its applications in drug discovery, 3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine has also been studied for its potential use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers at the Massachusetts Institute of Technology (MIT) have demonstrated that this compound can be used as a building block for designing high-performance organic semiconductors with tunable optoelectronic properties.

In conclusion, 3-Chloromethyl-5-(4-fluoro-phenyl)-pyridine (CAS No. 222551-12-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and synthetic accessibility make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in various scientific fields.